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Compound of Interest

Compound Name: 1,7-Dibromoheptane

Cat. No.: B124887

An In-depth Technical Guide to the Safe Handling of 1,7-Dibromoheptane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,7-Dibromoheptane
(CAS No: 4549-31-9), a versatile reagent used in organic synthesis. Adherence to these
guidelines is critical to ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

1,7-Dibromoheptane is a colorless to light yellow liquid.[1] Its key physical and chemical
properties are summarized below for easy reference.
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Property Value Reference(s)
Molecular Formula C7H14Br2 [2][3]
Molecular Weight 257.99 g/mol [2][3]
Appearance Colorless to light yellow liquid [1]

Boiling Point 255 °C to 263 °C at 760 mmHg  [1][2]

Density fgproximately 1.51 g/mL at 25 (1]

Flash Point 113 °C to 132.8 °C (closed 2]

cup)

Refractive Index

n20/D 1.503

[4]

Solubility

Sparingly soluble in water

[1]

Vapor Pressure

0.0172 mmHg at 25°C

[1]

Stability

Stable under normal conditions

[11(21[4]

Hazard Identification and GHS Classification

1,7-Dibromoheptane is classified as a hazardous substance. The primary hazards are acute

oral toxicity and serious eye irritation.[3][5][6]

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 2 H300: Fatal if swallowed

) o H319: Causes serious eye
Serious Eye Irritation Category 2

irritation

Skin Corrosion/Irritation

Mild skin irritation

GHS Label Elements:

e Pictogram: GHS06 (Skull and Crossbones)[2][7]
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» Signal Word: Danger[2][5][7]
e Hazard Statements:
o H300: Fatal if swallowed.[3][5][7][8]
o H319: Causes serious eye irritation.[6]
» Precautionary Statements:
o P264: Wash skin thoroughly after handling.[5][6]
o P270: Do not eat, drink or smoke when using this product.[5][6]
o P280: Wear protective gloves/ eye protection/ face protection.[6][8][9]

o P301 + P310/P301 + P316: IF SWALLOWED: Immediately call a POISON CENTER or
doctor/physician.[5][8]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[9]

o P337 + P313: If eye irritation persists: Get medical advice/ attention.[6]
o P405: Store locked up.[5][7]

o P501: Dispose of contents/container to an approved waste disposal plant.[5][6]

Experimental Protocols for Safe Handling and

Storage
Engineering Controls

» Ventilation: Handle in a well-ventilated place, preferably within a chemical fume hood to
prevent the generation and inhalation of vapors.[4][6][10]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[6][11]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to prevent exposure. The following workflow
outlines the recommended selection process.

Personal Protective Equipment (PPE) Workflow

Task: Handling 1,7-Dibromoheptane

\ 4 v

Eye/Face Protection Skin Protection Respiratory Protection -
Wear tightly fitting safety goggles Wear chemical-resistant, impervious gloves It exposure limits are exceeded or Hygiene Measures
wi N ventilation is inadequate, use a Wash hands thoroughly after handling.
. ] o .

i[hlic;e:f'-'aisledssh(lg:: ?fﬁzﬂgﬁi:;;&zved) Wear ffgﬁ‘;nﬁlgr:fsl;:;iﬂgb coat ull-face respirator with an appropriate 0 not eat, drink, or smoke in the work area.
P . . cartridge (e.g., type ABEK EN14387)

Click to download full resolution via product page

PPE Selection Workflow for 1,7-Dibromoheptane.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[4][6]
» Use only non-sparking tools to prevent ignition from electrostatic discharge.[5][10]
o Keep away from heat, sparks, open flames, and hot surfaces.[9][11]

e Wash hands and face thoroughly after handling.[6]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5][10]
o Store locked up to prevent unauthorized access.[5]

» Incompatible Materials: Keep away from strong bases and strong oxidizing agents.[1][2][4]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b124887?utm_src=pdf-body-img
https://www.benchchem.com/product/b124887?utm_src=pdf-body
https://www.chemwhat.com/17-dibromoheptane-cas-4549-31-9/
https://www.tcichemicals.com/BE/en/sds/D2119_EU_6N.pdf
https://www.echemi.com/sds/17-dibromoheptane-pid_Seven35609.html
https://www.xixisys.com/substances/4549-31-9
https://www.sigmaaldrich.com/US/en/sds/aldrich/292389
https://www.fishersci.com/store/msds?partNumber=AAH6412706&productDescription=7-BROMO-1-HEPTENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D2119_EU_6N.pdf
https://www.chemwhat.com/17-dibromoheptane-cas-4549-31-9/
https://www.echemi.com/sds/17-dibromoheptane-pid_Seven35609.html
https://www.xixisys.com/substances/4549-31-9
https://www.echemi.com/sds/17-dibromoheptane-pid_Seven35609.html
https://www.guidechem.com/encyclopedia/1-7-dibromoheptane-dic12787.html
https://www.chemsrc.com/en/cas/4549-31-9_511138.html
https://www.chemwhat.com/17-dibromoheptane-cas-4549-31-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First-Aid Measures

Immediate medical attention is required in case of exposure, particularly ingestion. The
following decision tree outlines the appropriate first-aid response.

First-Aid Decision Tree

Exposure Occurs

Swallowed

Ingestion .
(Fatal if Swallowed)

Action: . . .
Rinse mouth Action: Action: Action:
B - Move to fresh air. Take off contaminated clothing. Rinse cautiously with water for at least 15 minutes.
Do NOT induce vomiting. P, . . R y
If breathing is difficult, give oxygen. Rinse skin with plenty of water. Remove contact lenses, if present.
Call a POISON CENTER or . . P s . . . . " .
doctor immediately. Get medical advice/attention if you feel unwell. If irritation occurs, get medical advice. If eye irritation persists, get medical attention.

Click to download full resolution via product page

First-Aid Protocol for 1,7-Dibromoheptane Exposure.

Accidental Release and Disposal
Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection. Ensure adequate ventilation and remove all sources of ignition.[5][10]

o Environmental Precautions: Prevent the chemical from entering drains or waterways.[5][6]
e Containment and Cleanup:

o Use spark-proof tools and explosion-proof equipment.[5][10]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b124887?utm_src=pdf-body-img
https://www.benchchem.com/product/b124887?utm_src=pdf-body
https://www.echemi.com/sds/17-dibromoheptane-pid_Seven35609.html
https://www.xixisys.com/substances/4549-31-9
https://www.echemi.com/sds/17-dibromoheptane-pid_Seven35609.html
https://www.tcichemicals.com/BE/en/sds/D2119_EU_6N.pdf
https://www.echemi.com/sds/17-dibromoheptane-pid_Seven35609.html
https://www.xixisys.com/substances/4549-31-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Absorb the spill with inert material (e.g., sand, vermiculite).

o Collect the material into a suitable, closed container for disposal.[5][10]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national
regulations.[5][6]

The material should be sent to an appropriate treatment and disposal facility.[5]

Stability and Reactivity

This section outlines the chemical stability and potential hazardous reactions of 1,7-

Dibromoheptane.

Reactivity: No specific reactivity data is available.

Chemical Stability: The product is stable under recommended storage conditions.[1][2][4]

Conditions to Avoid: Heat, flames, and sparks.[9][11]

Incompatible Materials: Strong bases and strong oxidizing agents.[1][2][4]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and hydrogen bromide.[11]

Reactivity and Incompatibility of 1,7-Dibromoheptane.

Toxicological and Ecological Information

Toxicological Information:

o Acute Oral Toxicity: Classified as Category 2, fatal if swallowed.[3][5] The
component/mixture is considered moderately toxic after a single ingestion.[6]

o Skin Irritation: May cause mild skin irritation.[6]

o Eye Irritation: Causes serious eye irritation.[6]
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o Other Data: No information is available on carcinogenicity, germ cell mutagenicity, or
reproductive toxicity.[6]

» Ecological Information:

o There is no available data on the toxicity to fish, daphnia, algae, or microorganisms.[5]
Discharge into the environment must be avoided.[5]

Disclaimer: This document is intended as a guide and is not a substitute for a formal risk
assessment. All laboratory personnel should be trained in the safe handling of hazardous
chemicals and should consult the full Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b124887#safety-and-handling-precautions-for-1-7-
dibromoheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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